2-Bromo-1-chloro-4-(cyclohexylmethyl)benzene

• IUPAC Name: 2-bromo-1-chloro-4-(cyclohexylmethyl)benzene
• InChI: InChI=1S/C13H16BrCl/c14-12-9-11(6-7-13(12)15)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2
• InChI Key: AYJQVVMPCRFDHX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CC(=C(C=C2)Cl)Br
• Molecular Formula: C13H16BrCl
• Molecular Weight: 287.62 g/mol
• CAS No.: 1369951-20-1

Description

“2-Bromo-1-chloro-4-(cyclohexylmethyl)benzene” is a chemical compound with the molecular formula C13H16BrCl. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H16BrCl/c14-12-9-11(6-7-13(12)15)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 287.63. It has a predicted boiling point of 333.7±22.0 °C and a predicted density of 1.351±0.06 g/cm3 at 20 °C and 760 Torr.

Scientific Research Applications

Structural Analysis and Stereochemistry

Studies on structurally related compounds, such as 2-bromo-4-[2-bromo-(E)-propylidene]-6-methoxy-2,5-cyclohexadien-1-one, have elucidated their structure and stereochemistry through X-ray crystallographic analysis. These analyses reveal the dynamics of isomerization in solution and provide valuable insights into the stereochemical properties of bromo and chloro substituted benzene derivatives (Li, Lundquist, Soubbotin, & Stomberg, 1995).

Synthetic Applications

The synthesis of N-allyl-4-piperidyl benzamide derivatives from precursors, including 4-bromo-2-(bromomethyl)-1-((4-chlorobenzyl)oxy)benzene, showcases the role of halogenated benzene derivatives in the development of novel compounds with potential bioactive properties. These synthetic routes involve elimination, reduction, and bromination reactions, demonstrating the versatility of bromo and chloro substituted benzenes in organic synthesis (Cheng De-ju, 2014).

Chemical Reactivity and Modification

Research on base-induced cyclizations of 1-halo-6-(2-hydroxyethoxy)-cyclohexenes, including bromo and chloro analogs, with potassium t-butoxide, highlights the reactivity of these compounds in producing cyclohex-2-enone ethylene ketal among other products. Such studies contribute to understanding the chemical reactivity and potential for modification of halogenated cyclohexenes, providing a basis for further exploration of bromo and chloro substituted compounds in synthetic chemistry (Bottini, Corson, Frost, & Schear, 1972).